Cas no 163350-71-8 (Ethanone,1-(1-amino-1H-pyrrol-2-yl)-2,2,2-trifluoro-)

Ethanone,1-(1-amino-1H-pyrrol-2-yl)-2,2,2-trifluoro- structure
163350-71-8 structure
Product Name:Ethanone,1-(1-amino-1H-pyrrol-2-yl)-2,2,2-trifluoro-
CAS No:163350-71-8
MF:C6H5F3N2O
MW:178.111911535263
CID:110207
PubChem ID:19966738
Update Time:2025-04-18

Ethanone,1-(1-amino-1H-pyrrol-2-yl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-(1-amino-1H-pyrrol-2-yl)-2,2,2-trifluoro-
    • Ethanone, 1-(1-amino-1H-pyrrol-2-yl)-2,2,2-trifluoro- (9CI)
    • 163350-71-8
    • SCHEMBL8540804
    • 1-(1-aminopyrrol-2-yl)-2,2,2-trifluoroethanone
    • NYEWPKZSHMRNTO-UHFFFAOYSA-N
    • 1-(1-Amino-1H-pyrrol-2-yl)-2,2,2-trifluoroethanone
    • Inchi: 1S/C6H5F3N2O/c7-6(8,9)5(12)4-2-1-3-11(4)10/h1-3H,10H2
    • InChI Key: NYEWPKZSHMRNTO-UHFFFAOYSA-N
    • SMILES: FC(C(C1=CC=CN1N)=O)(F)F

Computed Properties

  • Exact Mass: 178.03545
  • Monoisotopic Mass: 178.03539727g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 48Ų

Experimental Properties

  • PSA: 48.02

Ethanone,1-(1-amino-1H-pyrrol-2-yl)-2,2,2-trifluoro- Related Literature

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